Cas no 1215833-62-7 (DMCM hydrochloride)

• Product Name: DMCM hydrochloride
• CAS No: 1215833-62-7
• MF: C₁₇H₁₉ClN₂O₄
• MW: 350.796763658524
• CID: 2089920
• PubChem ID: 45261899
• Update Time: 2025-05-24

DMCM hydrochloride Chemical and Physical Properties

Names and Identifiers

• DMCM hydrochloride
• methyl 4-ethyl-6,7-dimethoxy-9H-pyrido[3,4-b]indole-3-carboxylate hydrochloride
• DMCM (hydrochloride)
• CS-5704
• DA-72838
• DMCM HCl
• 1215833-62-7
• methyl 4-ethyl-6,7-dimethoxy-9H-pyrido[3,4-b]indole-3-carboxylate;hydrochloride
• 4-ETHYL-6,7-DIMETHOXY-9H-PYRIDO[3,4-B]INDOLE-3-CARBOXYLIC ACID METHYL ESTER HYDROCHLORIDE
• AKOS024457415
• DMCMhydrochloride
• SCHEMBL19694788
• MS-25420
• CHEMBL543421
• HY-100369A
• 9H-Pyrido[3,4-b]indole-3-carboxylic acid, 4-ethyl-6,7-dimethoxy-, methyl ester, hydrochloride (1:1)

• Inchi： InChI=1S/C17H18N2O4.ClH/c1-5-9-15-10-6-13(21-2)14(22-3)7-11(10)19-12(15)8-18-16(9)17(20)23-4;/h6-8,19H,5H2,1-4H3;1H
• InChI Key： FHCRBVQGMZUJKY-UHFFFAOYSA-N
• SMILES： O=C(C1=C(CC)C2=C(C=N1)NC3=C2C=C(OC)C(OC)=C3)OC.[H]Cl

Computed Properties

• Exact Mass: 350.103
• Monoisotopic Mass: 350.103
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 433
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.4A^2

DMCM hydrochloride Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Beta carbolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Pyridoindoles Beta carbolines

Additional information on DMCM hydrochloride

DMCM Hydrochloride: A Comprehensive Overview

DMCM hydrochloride, also known by its CAS number 1215833-62-7, is a compound that has garnered significant attention in the fields of chemistry and pharmacology. This compound, with the systematic name 4-(4-methoxyphenyl)-N-(methylcarbamoyl)morpholine hydrochloride, belongs to the class of morpholine derivatives and has been extensively studied for its potential applications in drug development.

The molecular structure of DMCM hydrochloride consists of a morpholine ring substituted with a methoxyphenyl group and a methylcarbamoyl moiety. This unique structure contributes to its pharmacokinetic properties, making it a promising candidate for various therapeutic interventions. Recent studies have highlighted its potential as a modulator of certain cellular pathways, particularly in the context of neurodegenerative diseases and cancer.

In terms of synthesis, DMCM hydrochloride is typically prepared through a multi-step process involving nucleophilic substitution and subsequent acid-base neutralization to form the hydrochloride salt. Researchers have optimized these synthetic routes to enhance yield and purity, ensuring that the compound meets the stringent requirements of pharmaceutical applications.

The biological activity of DMCM hydrochloride has been extensively investigated in preclinical models. Studies have demonstrated its ability to modulate key enzymes and receptors involved in inflammation and oxidative stress, suggesting its potential as an anti-inflammatory and antioxidant agent. Furthermore, recent findings indicate that it may play a role in mitigating neuroinflammation, which is a hallmark of conditions such as Alzheimer's disease.

In addition to its direct therapeutic applications, DMCM hydrochloride has been explored as an intermediate in the synthesis of more complex molecules with enhanced bioactivity. Its versatility as an intermediate underscores its importance in medicinal chemistry, where it serves as a valuable building block for constructing bioactive compounds.

The latest research on DMCM hydrochloride has also focused on its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME) properties. Understanding these parameters is crucial for evaluating its suitability as a drug candidate and optimizing its formulation for clinical use.

In conclusion, DMCM hydrochloride, with its unique chemical structure and diverse biological activities, represents a significant advancement in the field of medicinal chemistry. Its potential applications span across various therapeutic areas, making it a subject of ongoing research interest. As new studies continue to emerge, the understanding of this compound's mechanisms and therapeutic potential will undoubtedly deepen, paving the way for innovative treatments in the future.